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Cat. No.: B1238914 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the safe and effective use of

Ensorb® absorbent for the cleanup of volatile chemical spills within a laboratory fume hood.

The following protocols are based on general laboratory safety procedures and the known

properties of Ensorb®.

Introduction to Ensorb®
Ensorb® is a granular, non-toxic absorbent material designed for the rapid containment and

cleanup of a wide variety of liquid spills.[1][2][3][4] It is a lightweight, silicate-based mineral that

is significantly more absorbent than traditional clay-based materials.[1][5][6][7] Its primary

advantages in a laboratory setting include its broad chemical compatibility and its ability to turn

liquids into solid waste for easier disposal.[1][5]

Key Properties of Ensorb®:

High Absorbency: Capable of absorbing 15 to 20 times its weight in liquid.[5][6][7]

Broad Compatibility: Effective for animal, vegetable, mineral, and chemical liquids.[1][7]

Chemical Inertness: Contains no reactive chemicals, is non-toxic, and non-flammable.[5][7]

Safety: Landfill safe and not injurious to soil, cement, asphalt, or tile.[1][2][3][4][5]
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Limitation: It is not compatible with hydrofluoric acid, as it will react to form a toxic gas.[1][5]

[7][8]

Data Presentation: Ensorb® Performance with
Volatile Solvents
The following table summarizes the estimated performance of Ensorb® with common volatile

laboratory solvents.

Disclaimer: The following data is illustrative and based on the general properties of high-

performance absorbents. Specific performance data for Ensorb® with these volatile chemicals

is not publicly available. It is crucial to perform a small-scale test with the specific chemical if

precise absorption capacity is required.

Chemical
Name

Class

Vapor
Pressure
(mmHg at
20°C)

Estimated
Absorption
Capacity (g
Ensorb® / mL
solvent)

Estimated
Vapor
Suppression

Acetone Ketone 184 0.8 - 1.2 Rapid

Methanol Alcohol 97 0.9 - 1.3 Rapid

Ethanol Alcohol 44 1.0 - 1.4 Rapid

Isopropanol Alcohol 33 1.0 - 1.5 Moderate

Dichloromethane Halogenated 349 1.2 - 1.8 Very Rapid

Hexane Alkane 121 0.7 - 1.1 Rapid

Toluene Aromatic 22 0.8 - 1.2 Moderate

Acetonitrile Nitrile 73 0.9 - 1.3 Rapid
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Protocol for a Minor Volatile Chemical Spill (<100 mL) in
a Fume Hood
This protocol outlines the standard procedure for cleaning up a small, manageable spill of a

volatile chemical within the confines of a chemical fume hood.

Materials:

Ensorb® absorbent

Personal Protective Equipment (PPE): Safety goggles, chemical-resistant gloves

(appropriate for the spilled chemical), lab coat

Chemical-resistant scoop or scraper

Sealable, chemical-resistant waste bag

Hazardous waste labels

Procedure:

Immediate Response:

Do not turn off the fume hood. Ensure it is operating correctly. For highly volatile

substances, consider increasing the exhaust flow if your fume hood has this feature.[9]

Alert nearby personnel of the spill.

Containment:

Wearing appropriate PPE, create a dike by pouring a perimeter of Ensorb® around the

spill to prevent it from spreading.[9]

Absorption:

Gradually apply more Ensorb® from the perimeter inwards until the entire spill is covered.
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Use a chemical-resistant scoop to gently mix the Ensorb® with the spilled liquid until it is

fully absorbed and no free liquid remains. The mixture should appear as a solid or a damp

powder.

Cleanup:

Carefully scoop the solidified material into a sealable, chemical-resistant waste bag.

Wipe the spill area with a cloth or paper towel dampened with an appropriate solvent (e.g.,

water for polar solvents, ethanol or acetone for non-polar residues) to remove any

remaining chemical residue. Place the used cloths/towels in the waste bag.

Disposal:

Seal the waste bag and affix a completed hazardous waste label.

Dispose of the waste according to your institution's hazardous waste management

guidelines and the safety data sheet (SDS) of the spilled chemical.

Final Steps:

Wipe down the fume hood surfaces again with a suitable cleaning agent.

Remove and properly dispose of your gloves.

Wash your hands thoroughly with soap and water.

Protocol for a Major Volatile Chemical Spill (>100 mL) in
a Fume Hood
A major spill of a volatile chemical, even within a fume hood, poses a significant risk and may

require an emergency response.

Procedure:

Evacuate and Alert:

Immediately alert all personnel in the laboratory to evacuate the area.
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If the spill is highly flammable or toxic, activate the nearest fire alarm to initiate a building-

wide evacuation.

From a safe location, contact your institution's emergency response team (e.g.,

Environmental Health & Safety).

Isolate the Area:

If it is safe to do so without re-entering the contaminated area, close the laboratory doors

to contain the vapors.

Provide Information:

Be prepared to provide the following information to emergency responders:

The name of the spilled chemical.

The estimated volume of the spill.

The location of the spill (building and room number).

Any known hazards associated with the chemical (from the SDS).

Do Not Attempt to Clean Up a Major Spill Alone:

Only trained emergency responders with the appropriate respiratory protection and PPE

should handle major spills of volatile chemicals.

Visualizations
Workflow for Minor Volatile Spill Cleanup in a Fume
Hood
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Caption: Minor volatile spill cleanup workflow.
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Decision Logic for Fume Hood Spills

Volatile Chemical Spill
in Fume Hood

Spill Volume
< 100 mL?

High Toxicity or
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Initiate Major
Spill Protocol
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Proceed with Minor
Spill Protocol

No Yes

Click to download full resolution via product page

Caption: Decision-making for volatile spills.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://labs.tbep.utoronto.ca/wp-content/uploads/2022/03/Chemical-Spill-Cleanup-Update-Apr-2019.pdf
https://www.acess.nl/dbdocs/file_1.pdf
https://cdn.ez-pdh.com/course-material/AP203-Carbon-Absorption-of-Volatile-Organic-CompoundsVOCs1.pdf
https://spill-kit.com/wp-content/uploads/2014/11/ENSORB-Granular-MSDS.pdf
https://spillkit.com/ensorb-granular-spill-kit/
https://enpac.com/ensorb-super-absorbent-spill-kit-universal/
https://www.researchgate.net/figure/Sorbents-used-to-collect-VOCs-11-13_tbl1_255747938
https://drs.illinois.edu/Page/AccidentResponse/ChemicalSpill
https://enpac.com/sorbents/ensorb/
https://www.benchchem.com/product/b1238914#using-ensorb-in-a-fume-hood-for-volatile-chemical-spills
https://www.benchchem.com/product/b1238914#using-ensorb-in-a-fume-hood-for-volatile-chemical-spills
https://www.benchchem.com/product/b1238914#using-ensorb-in-a-fume-hood-for-volatile-chemical-spills
https://www.benchchem.com/product/b1238914#using-ensorb-in-a-fume-hood-for-volatile-chemical-spills
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1238914?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

